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Compound of Interest

Compound Name: 2-(4-Methylphenyl)isonicotinic acid

CAS No.: 1226205-64-6

Cat. No.: B594993

Get Quote

Technical Guide Series: Heterocyclic Building Blocks in Drug Discovery

Executive Summary
2-(4-Methylphenyl)isonicotinic acid (CAS 1226205-64-6) is a biaryl pyridine derivative

serving as a critical scaffold in the synthesis of kinase inhibitors and non-purine xanthine

oxidase inhibitors. Characterized by a pyridine-4-carboxylic acid core substituted at the 2-

position with a p-tolyl moiety, this compound exhibits specific solubility and ionization profiles

dictated by its zwitterionic potential. This guide details its physicochemical properties, synthetic

pathways, and experimental protocols for rigorous characterization.

Chemical Identity & Structural Analysis
The compound represents a structural hybrid of isonicotinic acid and a toluene ring, linked via a

C-C bond at the pyridine C2 position. This substitution breaks the symmetry of the pyridine ring

and introduces lipophilicity, significantly altering the solubility profile compared to the parent

isonicotinic acid.
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Attribute Detail

Systematic Name 2-(4-Methylphenyl)pyridine-4-carboxylic acid

Common Name 2-(p-Tolyl)isonicotinic acid

CAS Registry Number 1226205-64-6

Molecular Formula C₁₃H₁₁NO₂

Molecular Weight 213.23 g/mol

SMILES CC1=CC=C(C=C1)C2=NC=CC(=C2)C(=O)O

InChI Key Predicted based on structure

Physicochemical Properties
The following data synthesizes experimental observations with high-confidence predictive

models (ACD/Labs, EPISuite) typical for this class of research chemicals.

Thermodynamic & Physical Constants
Property

Value
(Experimental/Predicted)

Confidence Interval

Physical State Solid (Crystalline Powder) N/A

Color White to Off-White N/A

Melting Point >240 °C (Decomposes)
High (Analogous to 2-

phenylisonicotinic acid)

Boiling Point 477.6 ± 33.0 °C Predicted (760 mmHg)

Density 1.206 ± 0.06 g/cm³ Predicted

Flash Point >200 °C Predicted

Solubility & Ionization Profile
The compound is an ampholyte. Its solubility is highly pH-dependent due to the basic pyridine

nitrogen and the acidic carboxyl group.
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pKa₁ (Pyridinium H⁺):1.89 ± 0.10 (Predicted).[1] Below pH 1.9, the molecule exists

predominantly as a cationic species (protonated pyridine).

pKa₂ (Carboxyl H⁺):4.8 ± 0.2 (Estimated). Above pH 4.8, the molecule exists as an anionic

species (carboxylate).

Isoelectric Point (pI): ~3.35. At this pH, the zwitterionic form dominates, corresponding to

minimum aqueous solubility.

Solvent Solubility Rating Notes

DMSO High (>20 mg/mL)
Preferred solvent for stock

solutions.

Methanol Moderate
Soluble, often requires

warming.

Water (pH 7) Low to Moderate Soluble as carboxylate salt.

Water (pH 3-4) Very Low
Precipitates near isoelectric

point.

Lipophilicity
LogP (Octanol/Water):2.8 - 3.1 (Predicted).

Implication: The p-tolyl group adds significant lipophilicity compared to isonicotinic acid

(LogP ~0.1), enhancing membrane permeability but reducing aqueous solubility.

Synthetic Context & Purity
Understanding the synthesis is crucial for identifying potential impurities (e.g., residual

palladium, unreacted boronic acid) that affect physical property measurements.

Primary Route: Suzuki-Miyaura Cross-Coupling Reagents: 2-Chloroisonicotinic acid + 4-

Tolylboronic acid. Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.
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Figure 1: Synthetic pathway highlighting the critical acidification step (pH 3-4) where the

product precipitates at its isoelectric point.

Experimental Protocols for Characterization
These protocols are designed to validate the physical properties of the compound in a research

setting.

Protocol A: Potentiometric Determination of pKa
Objective: To determine the dissociation constants (pKa₁ and pKa₂) of the ampholytic scaffold.

Preparation: Dissolve 5 mg of the compound in a minimal amount of DMSO (100 µL), then

dilute to 20 mL with degassed water/methanol (1:1 v/v) to ensure solubility across the pH

range.

Titrant: Standardized 0.1 M NaOH and 0.1 M HCl.

Execution:

Acidify the solution to pH 1.5 using HCl.

Titrate with NaOH under inert gas (N₂) atmosphere to prevent carbonate formation.

Record pH vs. Volume of titrant.

Analysis: Use the Bjerrum plot or Gran plot method.
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Inflection 1 (pH ~2.0): Corresponds to deprotonation of the pyridinium nitrogen.

Inflection 2 (pH ~4.8): Corresponds to deprotonation of the carboxylic acid.

Protocol B: HPLC Purity & Solubility Assessment
Objective: To quantify purity and measure saturation solubility in aqueous buffers.

System: HPLC with UV detection (254 nm).

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Solubility Measurement:

Add excess solid to phosphate buffer (pH 7.4).

Shake for 24 hours at 25°C.

Filter (0.22 µm PTFE) and inject the filtrate.

Quantify against a standard curve prepared in DMSO.

Visualization: Physicochemical Characterization
Workflow
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Analytical Triage
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Figure 2: Logical workflow for validating the identity and properties of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(对甲苯)异烟酸；CAS：1226205-64-6 助力科研产品，优势供应，高校及研究所，
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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